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Abstract
This document provides a detailed protocol for the quantification of Polonium-216 (²¹⁶Po)

using Liquid Scintillation Counting (LSC). Due to its extremely short half-life (t½ ≈ 0.145

seconds), direct measurement of isolated ²¹⁶Po is impractical.[1] This protocol is therefore

designed for the quantification of ²¹⁶Po within the Thorium-232 (²³²Th) decay series, where it

exists in secular equilibrium with its parent and daughter nuclides.[2][3] The methodology

leverages modern LSC instruments with alpha/beta discrimination capabilities to quantify the

alpha emissions of ²¹⁶Po. This application note is intended for researchers, scientists, and

professionals in environmental monitoring and drug development who require a robust method

for assessing the presence of short-lived radionuclides within a decay chain.

Principle and Theory
Liquid Scintillation Counting is a highly efficient method for detecting charged particles, such as

alpha and beta particles.[4] The radioactive sample is intimately mixed with a liquid scintillation

cocktail, which contains a solvent and fluorescent solutes (fluors).[5] Energy from the

radioactive decay is transferred to the solvent molecules, which in turn excites the fluors,

causing them to emit photons (light).[6] These photons are detected by photomultiplier tubes

(PMTs) in the LSC instrument. The intensity of the light flash is proportional to the energy of the

decay event, and the number of flashes per unit time corresponds to the activity of the sample.

[5]
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Polonium-216 is a pure alpha emitter with a decay energy of 6.906 MeV.[1] Its quantification is

complicated by its very short half-life. However, ²¹⁶Po is a member of the naturally occurring

²³²Th decay series.[2][3] In a closed system that has reached secular equilibrium, the activity of

each daughter nuclide in the chain is equal to the activity of the long-lived parent, ²³²Th. For the

sub-chain involving ²¹⁶Po, it reaches equilibrium with its immediate parent, Radon-220 (²²⁰Rn,

t½ = 55.6 s), very quickly.[7] Therefore, by measuring the activity of this part of the decay chain,

the activity of ²¹⁶Po can be inferred.

Modern LSC systems can distinguish between alpha and beta particles based on the duration

of the light pulse they generate (Pulse Shape Discrimination or PSD).[6][8] Alpha particles

produce longer-lasting light pulses (delayed fluorescence) compared to beta particles, allowing

for their separate quantification even in mixed-nuclide samples.[5]

Polonium-216 Decay Pathway
Polonium-216 is formed from the alpha decay of Radon-220 and subsequently decays via

alpha emission to Lead-212. Understanding this pathway is critical for interpreting LSC spectra.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1232323?utm_src=pdf-body
https://www.osti.gov/etdeweb/servlets/purl/20234190
https://www-eng.lbl.gov/~shuman/NEXT/MATERIALS&COMPONENTS/Background_measurement/natural-decay-series.pdf
https://en.wikipedia.org/wiki/Thorium-232
https://www.researchgate.net/figure/The-decay-series-of-thorium-232-The-decay-of-thorium-232-is-shown-with-its-progenies_fig1_344223095
https://resources.revvity.com/pdfs/app-rrd-basics-ab-discrimination.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8371672/
https://nucleus.iaea.org/sites/nuclear-instrumentation/Shared%20Documents/Liquid%20Scintillation%20Counters/Theory%20of%20Liquid%20Scintillation%20Counters.pdf
https://www.benchchem.com/product/b1232323?utm_src=pdf-body
https://www.benchchem.com/product/b1232323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thorium-232 Decay Sub-Chain
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...

α / β⁻
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Caption: Decay pathway of Rn-220 to Pb-212, highlighting the position of Po-216.

Data Presentation: Nuclear Properties
A summary of the key radionuclides in the relevant decay chain is provided below for reference

during data analysis.
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Radionuclide Symbol Half-Life
Primary
Emission(s)

Emission
Energy (MeV)

Radon-220 ²²⁰Rn 55.6 seconds Alpha (α) 6.405

Polonium-216 ²¹⁶Po 0.145 seconds Alpha (α) 6.906

Lead-212 ²¹²Pb 10.64 hours Beta (β⁻)
0.334 (avg),

0.574 (max)

Bismuth-212 ²¹²Bi 60.55 minutes
α (36%), β⁻

(64%)

6.090 (α), 2.254

(β⁻ max)

Experimental Protocol
This protocol outlines the steps for sample preparation, LSC analysis, and data interpretation

for the quantification of ²¹⁶Po.

Experimental Workflow Diagram
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²¹⁶Po Quantification Workflow

1. Sample Collection
(Aqueous or Solid)

2. Sample Preparation
(Digestion/Pre-concentration)

3. Vial Preparation
(Sample + LSC Cocktail)

5. Liquid Scintillation Counting
(α/β Discrimination Mode)

4. Quench Curve Generation
(Calibrated α-source)

6. Data Analysis
(Quench Correction, Activity Calc.)

Efficiency Data

Result: ²¹⁶Po Activity (Bq/L or Bq/kg)

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Polonium-216 via LSC.

Materials and Reagents
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Item Description

Liquid Scintillation Counter
Instrument with alpha/beta discrimination (Pulse

Shape Analysis) capability.

LSC Vials
20 mL low-potassium borosilicate glass or high-

density polyethylene (HDPE) vials.

LSC Cocktail

Emulsifying cocktail suitable for aqueous

samples and alpha/beta discrimination (e.g.,

Ultima Gold™ AB, OptiPhase HiSafe™ 3).

Calibrated Alpha Source

Standardized solution of an alpha emitter with

similar energy, e.g., Americium-241 (²⁴¹Am), for

efficiency calibration.

Quenching Agent
Nitromethane or Carbon Tetrachloride for

quench curve preparation.[9]

Reagents for Sample Prep

Concentrated Nitric Acid (HNO₃), Hydrochloric

Acid (HCl), Hydrogen Peroxide (H₂O₂),

depending on sample matrix.[10]

Pipettes and Labware
Calibrated micropipettes, beakers, volumetric

flasks.

Detailed Methodologies
7.1. Sample Preparation Proper sample preparation is crucial to ensure the radionuclide is

homogeneously mixed with the LSC cocktail.[11] The method depends on the sample matrix.

Aqueous Samples (e.g., Groundwater):

Filter a known volume (e.g., 1 L) of the water sample to remove particulates.

Acidify the sample to pH < 2 with concentrated HNO₃ to prevent adsorption of

radionuclides to container walls.[12]

If pre-concentration is needed for low-activity samples, a co-precipitation step with

manganese dioxide (MnO₂) or iron (III) hydroxide can be used.[10]
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After pre-concentration, re-dissolve the precipitate in a minimal volume of concentrated

acid (e.g., HCl).

Solid Samples (e.g., Soil, Biological Tissue):

Weigh a known mass of the dried, homogenized sample (e.g., 0.5-5 g) into a Teflon

beaker.[10]

Perform wet ashing by adding concentrated HNO₃ and HCl. Heat gently on a hotplate.

Small additions of H₂O₂ can aid in the oxidation of organic matter.[10]

Continue heating until the sample is completely dissolved and the solution is clear.

Evaporate the solution to near dryness and re-dissolve the residue in a known volume of

dilute acid (e.g., 0.5 M HCl).

7.2. Quench Curve Generation (Efficiency Calibration) Quenching reduces counting efficiency;

therefore, a correction curve is mandatory for accurate quantification.[9][13]

Prepare a set of 8-10 LSC vials.

To each vial, add 10 mL of the selected LSC cocktail.

Add a precise, known activity (e.g., ~100,000 DPM) of a calibrated alpha standard (e.g.,

²⁴¹Am) to each vial.

Create a gradient of quenching by adding increasing amounts of a quenching agent (e.g., 0

µL, 10 µL, 20 µL, ... 70 µL of nitromethane) to the vials.[9]

Cap the vials, shake vigorously, and allow them to equilibrate in the dark for at least 1 hour.

Count each vial in the LSC using the alpha-counting window.

The instrument will measure the Counts Per Minute (CPM) and a Quench Indicating

Parameter (QIP), such as tSIE (transformed Spectral Index of the External standard).

Calculate the counting efficiency for each vial: Efficiency (%) = (CPM / DPM) * 100.
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Plot the Counting Efficiency (%) vs. the QIP (tSIE). This graph is your quench curve.

7.3. Sample Counting

Pipette a precise volume (e.g., 1-5 mL) of the prepared sample solution into a 20 mL LSC

vial.

Add 15 mL of LSC cocktail. The sample-to-cocktail ratio should be optimized to ensure a

single, clear phase.

Cap the vial, shake vigorously, and wipe the exterior to remove any static charge or

smudges.

Place the vial in the LSC instrument and allow it to dark-adapt for at least 1 hour.

Set up the LSC instrument protocol:

Counting Mode: Alpha/Beta Discrimination.

Pulse Decay Discriminator (PDD): Set an appropriate level to separate alpha and beta

pulses. This is instrument-specific and should be optimized using pure alpha and beta

sources.[8]

Energy Window: Set a wide energy window for alpha counting (e.g., 200-1000 keV, as the

apparent energy of alphas is ~1/10th of their true energy).[6]

Count Time: Set a sufficiently long count time to achieve good counting statistics (e.g., 60-

300 minutes), especially for low-activity samples.

Count a "blank" vial containing only the LSC cocktail and a similar volume of non-radioactive

sample matrix to determine the background count rate.

Count the prepared sample vials.

Data Analysis and Calculations
Record the gross alpha Counts Per Minute (CPMα) from the LSC for each sample.
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Subtract the background CPM from the sample CPM to get the net CPM (Net CPMα = Gross

CPMα - Background CPMα).

Record the Quench Indicating Parameter (tSIE) for the sample vial.

Using the quench curve generated in step 7.2, determine the counting efficiency (ε) that

corresponds to the measured tSIE value of your sample.

Calculate the activity of the sample in Disintegrations Per Minute (DPM): DPM = Net CPMα /

(ε / 100)

Convert the activity to Becquerels (Bq), where 1 Bq = 60 DPM. Activity (Bq) = DPM / 60

Calculate the final activity concentration, accounting for the initial sample volume (V) or mass

(M): Activity Concentration (Bq/L) = Activity (Bq) / V (L) Activity Concentration (Bq/kg) =

Activity (Bq) / M (kg)

Since the measurement was performed on a sample in secular equilibrium, the calculated

activity represents the activity of the parent (²²⁰Rn) and all subsequent short-lived daughters,

including Polonium-216.

Disclaimer: This protocol is a guideline. Users should validate the method for their specific

sample matrices and instrumentation. Always follow appropriate radiation safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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